Cas no 797756-96-8 (Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate)
797756-96-8 structure
Product Name:Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate
CAS No:797756-96-8
MF:C12H16O3
MW:208.253643989563
CID:556637
Update Time:2023-08-02
Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-(hydroxymethyl)-4-methyl-, ethylester, (aR)-
- Benzeneacetic acid, alpha-(hydroxymethyl)-4-methyl-, ethyl ester, (alphaR)- (9CI)
- Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate
- (R)-2-(4-Methylphenyl)-3-hydroxypropionic acid ethyl ester
-
- Inchi: 1S/C12H16O3/c1-3-15-12(14)11(8-13)10-6-4-9(2)5-7-10/h4-7,11,13H,3,8H2,1-2H3/t11-/m0/s1
- InChI Key: QKLOHZMJORIGSW-NSHDSACASA-N
- SMILES: O(CC)C([C@@H](CO)C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 208.11
- Monoisotopic Mass: 208.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
797756-96-8 (Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent